Cas no 2152453-26-2 (2-(4-hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid)

• Product Name: 2-(4-hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid
• CAS No: 2152453-26-2
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6122333
• PubChem ID: 165777806
• Update Time: 2025-05-20

2-(4-hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid
• EN300-1449925
• 2-[(4-hydroxybut-2-yn-1-yl)amino]-6-methylpyridine-3-carboxylic acid
• 2152453-26-2

• Inchi： 1S/C11H12N2O3/c1-8-4-5-9(11(15)16)10(13-8)12-6-2-3-7-14/h4-5,14H,6-7H2,1H3,(H,12,13)(H,15,16)
• InChI Key： KMOKQBHBYMPZBX-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C)N=C1NCC#CCO)=O

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 82.4Ų

Additional information on 2-(4-hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid

Introduction to 2-(4-hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid (CAS No. 2152453-26-2)

2-(4-hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2152453-26-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its amino and carboxylic acid functional groups, as well as the presence of a propargyl ether moiety, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 2-(4-hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid consists of a pyridine ring substituted at the 6-position with a methyl group and at the 3-position with a carboxylic acid group. Additionally, the 4-position of the butynyl chain attached to the pyridine ring bears a hydroxyl group, contributing to its complex reactivity and potential interaction with biological targets. This arrangement of functional groups suggests that the compound may exhibit multiple modes of action, making it an intriguing subject for pharmacological studies.

In recent years, there has been growing interest in pyridine-based compounds due to their ability to modulate various biological pathways. Pyridines are known for their role in the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The presence of both amino and carboxylic acid groups in 2-(4-hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid allows for potential salt formation, which can enhance solubility and bioavailability—critical factors in drug formulation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The propargyl ether moiety can serve as a versatile handle for further chemical modifications, enabling chemists to explore new derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where iterative design and optimization are essential for developing lead compounds with improved efficacy and reduced toxicity.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for biological activity. Molecular docking studies have shown that 2-(4-hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid may interact with enzymes and receptors involved in metabolic pathways, suggesting potential applications in treating metabolic disorders. Additionally, its structural similarity to known bioactive molecules makes it a candidate for structure-based drug design.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodologies have made it possible to construct such molecules more efficiently. For instance, transition-metal-catalyzed reactions have been employed to introduce the propargyl ether moiety with high selectivity, streamlining the synthetic pathway.

In vitro studies have begun to uncover the pharmacological profile of 2-(4-hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid. Preliminary data indicate that it exhibits moderate activity against certain enzymatic targets, which could be exploited for therapeutic purposes. Furthermore, its ability to form hydrogen bonds due to the presence of hydroxyl and amino groups suggests potential interactions with nucleic acids or proteins, further expanding its possible applications.

The development of novel drug candidates often involves evaluating their pharmacokinetic properties to ensure they are suitable for clinical use. 2-(4-hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid has been investigated for its solubility, stability, and metabolic fate. Initial assessments suggest that it may exhibit reasonable bioavailability under certain conditions, although further studies are needed to fully characterize these properties.

The future direction of research on this compound is likely to focus on expanding its chemical space through derivatization and exploring new therapeutic indications. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential. As computational tools continue to improve, virtual screening methods will play an increasingly important role in identifying new applications for this molecule.

In conclusion,2-(4-hydroxybut - 2 - yn - 1 - yl ) amino - 6 - methylpyridine - 3 - carboxylic acid (CAS No. 2152453 - 26 - 2) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis challenges highlight the ongoing need for innovative chemical methodologies while also demonstrating opportunities for further exploration in drug discovery.